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Compound of Interest

Compound Name: NSC-311068

Cat. No.: B1680213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive protocols and key data for the use of NSC-
311068, a small molecule inhibitor of STAT3/5 and TET1, with a focus on its solubility and

preparation in Dimethyl Sulfoxide (DMSO). Adherence to these guidelines is crucial for

ensuring the accuracy and reproducibility of experimental results.

Compound Information
Identifier Value

Compound Name NSC-311068

CAS Number 66474-53-1

Molecular Formula C₁₀H₆N₄O₄S

Molecular Weight 278.24 g/mol

Primary Target(s) STAT3/5, TET1[1][2]

Solubility Data in DMSO
While a definitive maximum solubility value for NSC-311068 in DMSO is not widely published,

empirical data from in vivo studies demonstrate its solubility at significant concentrations. For

practical laboratory use, the following information has been reported:
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Solvent
Reported

Concentration
Application Notes

DMSO 25.0 mg/mL In vivo studies[2]

This concentration

was used to prepare a

stock solution for

subsequent dilution

into a final formulation

for intraperitoneal

injection. It is

advisable to confirm

the maximum

solubility for specific

lots and experimental

conditions.

Signaling Pathway of NSC-311068 in Acute Myeloid
Leukemia (AML)
NSC-311068 has been identified as a dual inhibitor, targeting both the STAT3/5 signaling

pathway and the expression of Ten-eleven translocation 1 (TET1), which are critical for the

proliferation and survival of certain acute myeloid leukemia (AML) cells.[1][3] The diagram

below illustrates the targeted pathway.
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Targeted STAT/TET1 signaling pathway of NSC-311068 in AML.
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Experimental Protocols
Protocol for Determining the Kinetic Solubility of NSC-
311068 in DMSO by Turbidimetry
This protocol provides a rapid assessment of the kinetic solubility of NSC-311068 in an

aqueous buffer following dilution from a DMSO stock, which is critical for in vitro assays.

Materials:

NSC-311068 powder

Anhydrous DMSO

Phosphate-buffered saline (PBS), pH 7.4

96-well clear-bottom microplate

Microplate reader capable of measuring absorbance at 620 nm

Multichannel pipette or automated liquid handler

Procedure:

Prepare a high-concentration stock solution: Accurately weigh a small amount of NSC-
311068 and dissolve it in 100% DMSO to prepare a 10 mM stock solution.

Plate setup: In a 96-well plate, add 198 µL of PBS to the desired number of wells.

Compound addition: Add 2 µL of the 10 mM NSC-311068 stock solution to the PBS-

containing wells to achieve a final concentration of 100 µM (and a final DMSO concentration

of 1%).

Incubation: Incubate the plate at room temperature for 1-2 hours with gentle shaking.

Measurement: Measure the absorbance (turbidity) of each well at 620 nm using a microplate

reader.
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Data Analysis: Compare the absorbance of the wells containing NSC-311068 to blank wells

containing only PBS with 1% DMSO. A significant increase in absorbance indicates

precipitation and poor kinetic solubility at that concentration.

Protocol for the Preparation of a 10 mM Stock Solution
of NSC-311068 in DMSO
This protocol details the preparation of a standard stock solution for use in various cellular and

biochemical assays.
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Workflow for preparing a 10 mM NSC-311068 stock solution in DMSO.

Procedure:
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Calculation: Based on the molecular weight of NSC-311068 (278.24 g/mol ), calculate the

required volume of DMSO to achieve a 10 mM concentration. For example, to prepare 1 mL

of a 10 mM stock solution, you would need 2.78 mg of NSC-311068.

Weighing: Carefully weigh the calculated amount of NSC-311068 powder in a suitable vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Vortex the solution thoroughly. If necessary, sonicate in a water bath for short

intervals to ensure complete dissolution. Visually inspect the solution to ensure no solid

particles remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber

or light-protecting vials. Store the aliquots at -20°C or -80°C to maintain stability. Avoid

repeated freeze-thaw cycles.

Protocol for Preparation of NSC-311068 for In Vivo
Administration
This protocol is based on a published study and describes the preparation of NSC-311068 for

intraperitoneal injection in a mouse model of AML.[2]

Materials:

NSC-311068 stock solution in DMSO (e.g., 25 mg/mL)

PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Procedure:

Initial Mixture: In a sterile tube, add 400 µL of PEG300.

Add Compound: To the PEG300, add 100 µL of a 25.0 mg/mL NSC-311068 stock solution in

DMSO and mix thoroughly.
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Add Surfactant: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Final Dilution: Add 450 µL of sterile saline to bring the total volume to 1 mL. This results in a

final NSC-311068 concentration of 2.5 mg/mL.

Administration: The resulting suspension can be administered via intraperitoneal injection.

Note: This formulation should be prepared fresh before each use. The final concentration of

DMSO in this formulation is 10%.

Best Practices for Handling and Storage
Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat, when handling NSC-311068 and DMSO.

Hygroscopicity of DMSO: DMSO is hygroscopic and will absorb moisture from the air. Use

anhydrous DMSO and keep containers tightly sealed to prevent water absorption, which can

affect compound solubility and stability.

Storage of Solid Compound: Store solid NSC-311068 at the temperature recommended by

the supplier, typically -20°C, and protected from light.

Storage of Stock Solutions: Store DMSO stock solutions of NSC-311068 at -20°C or -80°C in

tightly sealed vials. For long-term storage, -80°C is recommended. It is suggested to use the

solution within one month if stored at -20°C and within six months if stored at -80°C.[2]

By following these application notes and protocols, researchers can ensure the reliable and

effective use of NSC-311068 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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